2-Hydroxy-5-{[(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Hydroxy-5-{[(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid” is a compound used for proteomics research . It belongs to the class of organic compounds known as benzenesulfonamides, which are organic compounds containing a sulfonamide group that is S-linked to a benzene ring .
Scientific Research Applications
Synthesis and Biological Activity
- Synthesis of Thiazoles: The compound has been utilized in the synthesis of thiazoles, which demonstrate marginal activity against various fungal and bacterial strains, such as Aspergillus fumigatus, Aspergillus niger, Staphylococcus aureus, and Escherichia coli (Ahluwalia, Arora, & Kaur, 1986).
- Antimicrobial Agents: Derivatives of 2-mercapto-1,3,4-thiadiazole, which are similar in structure, have been evaluated as antimicrobial agents showing moderate activity against bacterial and fungal strains (Sah, Bidawat, Seth, & Gharu, 2014).
Synthesis of New Compounds
- Development of Oxazolidines and Thiazolidines: The chemical structure has been used to prepare oxazolidines and thiazolidines, leading to the synthesis of various bicyclic compounds (Badr, Aly, Fahmy, & Mansour, 1981).
- Synthesis of Benzamide Derivatives: Another application is in the synthesis of benzamide derivatives that have been tested for antibacterial, antifungal, and hypoglycemic activities (Patel & Patel, 2010).
Analytical Applications
- Mass Spectrometry of Derivatives: Derivatives of this compound have been used in mass spectrometry for the characterization of hydroxyl, mercapto, and amino benzoic acids, aiding in the understanding of different fragmentation characteristics (Todua & Mikaia, 2016).
Mechanism of Action
Target of Action
The primary targets of the compound “2-Hydroxy-5-{[(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid” are currently unknown. Thiazole compounds, which this compound is a part of, have been known to interact with various biological targets . .
Biochemical Pathways
Thiazole compounds have diverse biological activities and can affect multiple pathways
Pharmacokinetics
The compound has a molecular weight of 326.35 , which is within the range generally favorable for oral bioavailability.
Result of Action
As a thiazole compound, it may have potential analgesic and anti-inflammatory activities
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is not well-understood. Factors such as pH, temperature, and presence of other molecules can potentially affect the compound’s action. The compound has a predicted pKa of 2.97 , suggesting it may be sensitive to changes in pH.
properties
IUPAC Name |
2-hydroxy-5-[[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl)acetyl]amino]benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O5S2/c15-7-2-1-5(3-6(7)11(18)19)13-9(16)4-8-10(17)14-12(20)21-8/h1-3,8,15H,4H2,(H,13,16)(H,18,19)(H,14,17,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTHNOJDGYHHRNI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)CC2C(=O)NC(=S)S2)C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.